Cas no 162970-50-5 (3,3-Difluoro-1-methylpyrrolidin-2-one)

• Product Name: 3,3-Difluoro-1-methylpyrrolidin-2-one
• CAS No: 162970-50-5
• MF: C₅H₇F₂NO
• MW: 135.111988306046
• CID: 110096
• PubChem ID: 45087645
• Update Time: 2024-02-28

3,3-Difluoro-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3,3-difluoro-1-methyl-
• 2-Pyrrolidinone,3,3-difluoro-1-methyl-(9CI)
• 3,3-difluoro-1-methylpyrrolidin-2-one
• 3,3-Difluoro-1-methyl-pyrrolidin-2-one
• 3,3-Difluoro-1-methylpyrrolidin-2-one

• Inchi： 1S/C5H7F2NO/c1-8-3-2-5(6,7)4(8)9/h2-3H2,1H3
• InChI Key： CNCBQTFLOJRWSM-UHFFFAOYSA-N
• SMILES： FC1(C(N(C)CC1)=O)F

Computed Properties

• Exact Mass: 135.05
• Monoisotopic Mass: 135.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines